Cas no 627-48-5 (ethyl cyanate)

• Product Name: ethyl cyanate
• CAS No: 627-48-5
• Molecular Formula: C₃H₅NO
• Molecular Weight: 71.0779
• MDL: MFCD20484210
• CID: 433290
• PubChem ID: 533706

ethyl cyanate Properties

Names and Identifiers

• Cyanic acid, ethyl ester
• ethyl cyanate
• JXBPSENIJJPTCI-UHFFFAOYSA-N
• EN300-3425424
• 627-48-5
• cyanoethylate
• DTXSID70336424

• MDL： MFCD20484210
• InChIKey： JXBPSENIJJPTCI-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H5NO/c1-2-5-3-4/h2H2,1H3
• SMILES： CCOC#N

Computed Properties

• Exact Mass: 71.03715
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 71.037113783g/mol
• Heavy Atom Count: 5
• Complexity: 51.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02
• Refractive Index: 1.3788
• Boiling Point: 124°C (rough estimate)
• Density: 0.8900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Cyanates